Cas no 464178-19-6 (D-Xylitol,1,3:2,4-bis-O-[(3,4-dimethylphenyl)methylene]- (9CI))

• Product Name: D-Xylitol,1,3:2,4-bis-O-[(3,4-dimethylphenyl)methylene]- (9CI)
• CAS No: 464178-19-6
• MF: C₂₃H₂₈O₅
• MW: 384.465427398682
• CID: 328354
• PubChem ID: 90472680
• Update Time: 2025-04-19

D-Xylitol,1,3:2,4-bis-O-[(3,4-dimethylphenyl)methylene]- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Xylitol,1,3:2,4-bis-O-[(3,4-dimethylphenyl)methylene]- (9CI)
• 1,3-2,4-DI(3,4-DIMETHYLBENZYLIDENE)XYLITOL
• [(4R,4aS,8aS)-2,6-bis(3,4-dimethylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]methanol
• 464178-19-6
• D-Xylitol,1,3:2,4-bis-O-[(3,4-dimethylphenyl)methylene]-(9ci)

• Inchi： 1S/C23H28O5/c1-13-5-7-17(9-15(13)3)22-25-12-20-21(28-22)19(11-24)26-23(27-20)18-8-6-14(2)16(4)10-18/h5-10,19-24H,11-12H2,1-4H3/t19-,20+,21+,22?,23?/m1/s1
• InChI Key： ZOWZWHMCIRRSTI-JNOAPTKYSA-N
• SMILES： O1C(C2C=CC(C)=C(C)C=2)OC[C@H]2[C@@H]1[C@@H](CO)OC(C1C=CC(C)=C(C)C=1)O2

Computed Properties

• Exact Mass: 384.19400
• Monoisotopic Mass: 384.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15000
• LogP: 3.80930